Cas no 403-21-4 (3-Fluoro-4-nitrobenzoic acid)

3-Fluoro-4-nitrobenzoic acid Properties

Names and Identifiers

• 3-Fluoro-4-nitrobenzoic acid
• 4-nitro-3-fluorobenzoic acid
• 3-fluoro-4-nitrobenzenecarboxylic acid
• 3-Fluoro-4-nitro-benzoic acid
• 3-fluoro-4-nitrobenzoicacid
• Benzoic acid, 3-fluoro-4-nitro-
• 3-FLUORO-4-NITROBENZENECARBOXYLICACID
• NSC25749
• PubChem2225
• PubChem1399
• 3-Fluor-4-nitro-benzoesaure
• KSC235I9P
• 3-fluoro-4-nitroberizoic acid
• 3-fluoro-4-nitrobenzonic acid
• 4-Nitro-3-fluoro benzoic acid
• 3-fluoro-4-nitro benzoic acid
• 3-fluoro 4-nitro benzoic acid
• SCHEMBL6238
• J-512503
• FT-0651754
• AKOS015967181
• F0670
• 3-Fluoro-4-nitrobenzoic acid, AldrichCPR
• SY003335
• 3-fluoro-4-nitrobenzene carboxylic acid
• AM20040413
• 11P-237
• 453-21-4
• AC-2917
• DTXSID60960737
• MFCD01862092
• BP-13090
• NSC-25749
• EN300-64892
• WVZBIQSKLXJFNX-UHFFFAOYSA-N
• A6749
• FT-0650464
• AKOS005069496
• 403-21-4
• Z995046708
• CL4111
• CS-D1499
• DB-014278
• DTXCID001388582
• 4-Nitro-3-fluorobenzoic
• BBL100714
• STL554508
• +Expand

• MDL： MFCD01862092
• InChIKey： WVZBIQSKLXJFNX-UHFFFAOYSA-N
• Inchi： 1S/C7H4FNO4/c8-5-3-4(7(10)11)1-2-6(5)9(12)13/h1-3H,(H,10,11)
• SMILES： FC1C([H])=C(C(=O)O[H])C([H])=C([H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.012436g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 185.012436g/mol
• Monoisotopic Mass: 185.012436g/mol
• Topological Polar Surface Area: 83.1Ų
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.95530
• PSA: 83.12000
• Boiling Point: 372.8℃ at 760 mmHg
• Melting Point: 173.0 to 177.0 deg-C
• Flash Point: 179.3℃
• Color/Form: White to Yellow Solid
• Solubility: Not available
• Density: 1.5680

3-Fluoro-4-nitrobenzoic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39; S37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38-37/38-36-22
• Signal Word：Warning
• HazardClass：IRRITANT

3-Fluoro-4-nitrobenzoic acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%